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Compound of Interest

Compound Name: NU6102

Cat. No.: B1677023

Essential Safety and Handling Guide for NU6102

This guide provides crucial safety and logistical information for the handling and disposal of
NU6102, a potent CDK1 and CDK2 inhibitor. While not classified as hazardous under REACH
regulations, it is imperative for researchers, scientists, and drug development professionals to
treat this compound with a high degree of caution due to its biological activity and a potential,
though unconfirmed, classification of "Toxicity: Carcinogenic / Teratogenic (D)" by at least one
supplier. Adherence to these procedural guidelines is essential for ensuring laboratory safety
and minimizing exposure risk.

Personal Protective Equipment (PPE) for Handling
NU6102

A multi-layered approach to PPE is mandatory when working with NU6102 in both solid and

solution forms. The following table summarizes the recommended PPE for various laboratory
activities.
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Experimental Protocols: Safe Handling and Disposal

Procedures

Receiving and Storage:

e Upon receipt, visually inspect the package for any signs of damage or leakage.

e Log the compound's arrival, quantity, and assigned storage location in your chemical

inventory.

o Store NU6102 in a cool, dry, and dark place, away from incompatible materials.

Recommended storage temperatures are +4°C for short-term and -20°C for long-term

storage.[1]

Handling Procedures:

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b1677023?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Designated Area: All work with NU6102 should be conducted in a designated and clearly
marked area.

» Ventilation: All manipulations of the solid compound and concentrated solutions must be
performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.

» Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not
possible, thoroughly decontaminate equipment after use.

e Hand Washing: Always wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.

Disposal Plan:

Proper disposal of NU6102 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

e Solid Waste: All disposable items that have come into contact with NU6102, such as pipette
tips, tubes, and gloves, should be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

» Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,
leak-proof hazardous waste container. Do not pour down the drain.

o Decontamination: All non-disposable equipment should be decontaminated. A common
procedure is to rinse surfaces with a suitable solvent (e.g., ethanol or a detergent solution)
followed by a thorough water rinse. The rinsate should be collected as hazardous waste.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The defaced, empty container can then be disposed of
in the regular trash.

Visualizing Safety Workflows

To further clarify the procedural steps for handling NU6102, the following diagrams illustrate the
recommended workflows for personal protective equipment selection and the disposal of
contaminated waste.
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PPE Selection for NU6102 Handling

Start: Identify Task
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Caption: PPE selection workflow for handling NU6102.
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NU6102 Waste Disposal Plan
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Caption: Disposal plan for NU6102-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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o 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling NU6102].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677023#personal-protective-equipment-for-
handling-nu6102]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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